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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the itinerant magnetic properties of

La2Ni7 single crystals. La2Ni7 is an intermetallic compound that has garnered significant

interest due to its complex magnetic phase diagram and the weak itinerant nature of its

magnetism, positioning it as a key material for studying quantum criticality.[1][2][3][4][5][6][7]

This document synthesizes key findings on its magnetic transitions, crystal structure, and

fundamental physical properties, presenting quantitative data in a structured format and

detailing the experimental methodologies used in its characterization.

Crystal Structure and Synthesis
La2Ni7 crystallizes in a hexagonal Ce2Ni7-type structure, belonging to the P63/mmc space

group.[8] The crystal structure is composed of alternating La2Ni4 and LaNi5 subunits.[8] This

layered structure gives rise to two crystallographically inequivalent La sites and five distinct Ni

sites.[8]

Table 1: Crystallographic Data for La2Ni7
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Parameter Value Reference

Crystal System Hexagonal [8]

Space Group P63/mmc [8]

Lattice Parameter (a) 5.06235(11) Å [8]

Lattice Parameter (c) 24.6908(8) Å [8]

Experimental Protocols
The investigation of the intrinsic properties of La2Ni7 has been made possible through the

successful synthesis of large single crystals.[4][5]

Method: High-quality single crystals of La2Ni7 are typically grown from a binary, La-Ni melt

or a high-temperature solution.[1][8] The process involves preparing a stoichiometric mixture

of high-purity lanthanum and nickel, which is then melted in an inert atmosphere. The

subsequent slow cooling of the melt facilitates the nucleation and growth of single crystals.[9]

[10][11][12] Crystals often grow as well-faceted plates with a distinct hexagonal morphology.

[5]

Magnetization Measurements: Temperature and magnetic field-dependent magnetization

measurements are performed using a commercial magnetometer. These measurements are

crucial for determining the magnetic transition temperatures and constructing the anisotropic

H-T phase diagrams.[4]

Neutron Diffraction: Single-crystal neutron diffraction is a powerful technique used to

determine the magnetic structure, including the propagation vector and the direction of the

ordered magnetic moments in the different magnetic phases.[1][2][3][4][5][7][13]

Specific Heat: The temperature dependence of the specific heat is measured to identify

phase transitions, which manifest as anomalies at the critical temperatures.

Electrical Resistivity: Four-probe electrical resistivity measurements as a function of

temperature are used to probe the scattering of conduction electrons by magnetic moments,

revealing features at the magnetic ordering temperatures.[14]
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Nuclear Magnetic Resonance (NMR) and Nuclear Quadrupole Resonance (NQR): 139La

NMR and NQR measurements provide local, microscopic information about the magnetic

state at the lanthanum nuclear sites, helping to determine the magnetic structure and study

magnetic fluctuations.[8][15]

Angle-Resolved Photoemission Spectroscopy (ARPES): High-resolution ARPES is employed

to directly probe the electronic band structure and its reconstruction across the successive

magnetic transitions.[16]

Itinerant Magnetic Properties and Phase Transitions
La2Ni7 is characterized as a weak itinerant magnet with a small ordered moment of

approximately 0.15 µB/Ni.[2][3][5] It exhibits a fascinating series of zero-field antiferromagnetic

(AFM) phase transitions as a function of temperature.[1][2][3][4][5][7]

Table 2: Magnetic Phase Transitions in La2Ni7 at Zero Magnetic Field

Transition
Temperature

Phase
Transition

Magnetic
Structure

Nature of
Transition

Reference

T1 ≈ 61.0 - 62.3

K

Paramagnetic to

C-Phase

Incommensurate

AFM
Second-order [1][2][3][4][13]

T2 ≈ 56.5 - 57.2

K

C-Phase to B-

Phase

Incommensurate

AFM
Second-order [1][2][3][4][13]

T3 ≈ 42.0 - 42.8

K

B-Phase to A-

Phase

Commensurate

AFM
First-order

[1][2][3][4][13]

[14]

The higher temperature C and B phases are characterized by incommensurate magnetic

ordering, while the low-temperature A phase exhibits a commensurate antiferromagnetic

structure with moments aligned along the c-axis.[1][2][3][8][13] The highest temperature phase

(C-phase) is noted to have a clear ferromagnetic component.[1][2][3][5][7]

Table 3: Key Physical Properties of La2Ni7
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Property Value Reference

Ordered Magnetic Moment ~0.15 µB/Ni [2][3][5]

Effective Moment

(Paramagnetic State)
~0.80 µB/Ni [8][17]

Paramagnetic Curie-Weiss

Temperature
67 K [8][17]

Rhodes-Wohlfarth Ratio (µc/

µsat)
5.3 [4]

The relatively large Rhodes-Wohlfarth ratio is consistent with the itinerant nature of the

magnetism in La2Ni7.[4]
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Caption: Experimental workflow for the investigation of itinerant magnetism in La2Ni7.
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Schematic H-T Phase Diagram for La2Ni7 (H || c)
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Caption: Schematic H-T phase diagram of La2Ni7 for a magnetic field applied along the c-axis.

Quantum Criticality
The delicate nature of the magnetic order in La2Ni7, characterized by small ordered moments

and multiple phase transitions in a narrow temperature range, suggests its proximity to a

quantum critical point (QCP).[4][6][18][19] A QCP is a zero-temperature phase transition driven

by quantum fluctuations, and systems near a QCP often exhibit unconventional physical

properties.[6] The magnetism in La2Ni7 can be tuned by external parameters such as pressure

or chemical substitution, making it an ideal platform to explore the physics of quantum criticality

in itinerant magnets.[4] For instance, a mere 3% substitution of Cu for Ni is sufficient to drive

the system into a ferromagnetic ground state, highlighting the close competition between

antiferromagnetic and ferromagnetic interactions.[4]
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Conclusion
La2Ni7 single crystals represent a model system for investigating weak itinerant magnetism.

The availability of high-quality single crystals has enabled detailed studies of its complex

magnetic phase diagram, revealing a cascade of magnetic transitions into commensurate and

incommensurate antiferromagnetic states. The combination of macroscopic and microscopic

experimental probes has provided a comprehensive picture of its magnetic and electronic

properties. The proximity of La2Ni7 to a quantum critical point makes it a compelling material

for future studies aimed at understanding the interplay between magnetism, quantum

fluctuations, and emergent electronic phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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